(E)-2-cyano-3-[1-(4-ethoxyphenyl)-2,5-dimethylpyrrol-3-yl]-N-(3-piperidin-1-ylsulfonylphenyl)prop-2-enamide
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Overview
Description
(E)-2-cyano-3-[1-(4-ethoxyphenyl)-2,5-dimethylpyrrol-3-yl]-N-(3-piperidin-1-ylsulfonylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C29H32N4O4S and its molecular weight is 532.66. The purity is usually 95%.
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Scientific Research Applications
Analytical Profiles of Psychoactive Arylcyclohexylamines :
- De Paoli, G., Brandt, S., Wallach, J., Archer, R., & Pounder, D. (2013) studied three psychoactive arylcyclohexylamines, which were characterized using various analytical techniques. These compounds were analyzed in biological matrices like blood, urine, and vitreous humor using liquid chromatography and mass spectrometry. This research demonstrates the analytical methods for similar complex molecules in biological fluids (De Paoli et al., 2013).
Cyanoacetamide in Heterocyclic Chemistry :
- Bialy, S. A., & Gouda, M. (2011) focused on the synthesis of various heterocyclic compounds using cyanoacetamide, demonstrating the versatility of cyano compounds in synthesizing biologically active molecules. This study highlights the potential of using complex cyano compounds in medicinal chemistry (Bialy & Gouda, 2011).
New Hybrid Molecules with Anticonvulsant and Antinociceptive Activity :
- Kamiński, K., Zagaja, M., Rapacz, A., Łuszczki, J., Andres-Mach, M., Abram, M., & Obniska, J. (2016) synthesized new piperazinamides, demonstrating their potential as anticonvulsants. These findings are relevant to the development of new therapeutic agents for epilepsy and pain management (Kamiński et al., 2016).
Synthesis of Aromatic Polyamides and Polyimides :
- Yang, C.-P., & Lin, J.-H. (1995) explored the synthesis of polyamides and polyimides using complex diamines. This research contributes to the field of polymer science, where such compounds are used in creating materials with specific properties (Yang & Lin, 1995).
Pharmacological Characterization of a Novel κ-Opioid Receptor Antagonist :
- Grimwood, S., Lu, Y., Schmidt, A. W., Vanase-Frawley, M., Sawant-Basak, A., Miller, E., Mclean, S., Freeman, J., Wong, S., McLaughlin, J., & Verhoest, P. (2011) characterized a novel κ-opioid receptor antagonist, demonstrating the potential of such compounds in treating depression and addiction disorders (Grimwood et al., 2011).
Mechanism of Action
Target of Action
The primary targets of this compound are the enzymes phosphodiesterase 3 and phosphodiesterase 4 . These enzymes play a crucial role in the regulation of intracellular levels of cyclic nucleotides, which are key mediators of signal transduction in cells .
Mode of Action
This compound acts as a selective dual inhibitor of phosphodiesterase 3 and phosphodiesterase 4 . By inhibiting these enzymes, it increases the intracellular levels of cyclic nucleotides, leading to bronchodilation and non-steroidal anti-inflammatory effects .
Biochemical Pathways
The inhibition of phosphodiesterase 3 and phosphodiesterase 4 affects multiple biochemical pathways. It leads to an increase in the levels of cyclic AMP and cyclic GMP, which are second messengers involved in the regulation of various cellular functions, including inflammation and smooth muscle relaxation .
Pharmacokinetics
The compound is delivered directly to the lungs through a standard jet nebulizer , which suggests that it may have good bioavailability in the target organ.
Result of Action
The molecular and cellular effects of this compound’s action include bronchodilation and anti-inflammatory effects . These effects can help in the management of chronic obstructive pulmonary disease (COPD), a condition characterized by chronic inflammation and narrowing of the airways .
properties
IUPAC Name |
(E)-2-cyano-3-[1-(4-ethoxyphenyl)-2,5-dimethylpyrrol-3-yl]-N-(3-piperidin-1-ylsulfonylphenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H32N4O4S/c1-4-37-27-13-11-26(12-14-27)33-21(2)17-23(22(33)3)18-24(20-30)29(34)31-25-9-8-10-28(19-25)38(35,36)32-15-6-5-7-16-32/h8-14,17-19H,4-7,15-16H2,1-3H3,(H,31,34)/b24-18+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAPFVJJBNYHYGJ-HKOYGPOVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=CC(=C2C)C=C(C#N)C(=O)NC3=CC(=CC=C3)S(=O)(=O)N4CCCCC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=CC=C(C=C1)N2C(=CC(=C2C)/C=C(\C#N)/C(=O)NC3=CC(=CC=C3)S(=O)(=O)N4CCCCC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H32N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
532.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.